Cas no 2138556-43-9 (1-(Cyclopentylmethyl)-4-ethylcyclohex-2-en-1-ol)

• Product Name: 1-(Cyclopentylmethyl)-4-ethylcyclohex-2-en-1-ol
• CAS No: 2138556-43-9
• MF: C₁₄H₂₄O
• MW: 208.339764595032
• CID: 6262873
• PubChem ID: 165498604
• Update Time: 2025-07-20

1-(Cyclopentylmethyl)-4-ethylcyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138556-43-9
• EN300-1155913
• 1-(cyclopentylmethyl)-4-ethylcyclohex-2-en-1-ol
• 1-(Cyclopentylmethyl)-4-ethylcyclohex-2-en-1-ol

• Inchi： 1S/C14H24O/c1-2-12-7-9-14(15,10-8-12)11-13-5-3-4-6-13/h7,9,12-13,15H,2-6,8,10-11H2,1H3
• InChI Key： LEWBFPJPJGRGDS-UHFFFAOYSA-N
• SMILES： OC1(C=CC(CC)CC1)CC1CCCC1

Computed Properties

• Exact Mass: 208.182715385g/mol
• Monoisotopic Mass: 208.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(Cyclopentylmethyl)-4-ethylcyclohex-2-en-1-ol

Comprehensive Overview of 1-(Cyclopentylmethyl)-4-ethylcyclohex-2-en-1-ol (CAS No. 2138556-43-9)

1-(Cyclopentylmethyl)-4-ethylcyclohex-2-en-1-ol is a specialized organic compound with a unique molecular structure that combines a cyclohexenol backbone with cyclopentylmethyl and ethyl substituents. This compound, identified by CAS No. 2138556-43-9, has garnered attention in recent years due to its potential applications in fragrance synthesis, pharmaceutical intermediates, and advanced material science. The presence of both cyclopentylmethyl and ethyl groups contributes to its distinct physicochemical properties, making it a subject of interest for researchers exploring novel synthetic pathways.

In the context of current trends, 1-(Cyclopentylmethyl)-4-ethylcyclohex-2-en-1-ol aligns with growing demand for sustainable and bio-based chemicals. As industries shift toward greener alternatives, this compound's structural versatility offers opportunities for eco-friendly modifications. Researchers frequently search for "cyclopentylmethyl derivatives" or "ethyl-substituted cyclohexenol applications," reflecting its relevance in cutting-edge chemical development. Its potential role in flavor and fragrance formulations is particularly noteworthy, as consumers increasingly prefer complex, long-lasting scent profiles in personal care products.

The synthesis of CAS 2138556-43-9 typically involves multi-step organic reactions, including selective hydrogenation and Grignard additions, to achieve the desired stereochemistry. Advanced analytical techniques like NMR spectroscopy and mass spectrometry are crucial for verifying its purity and structural integrity. Recent publications have highlighted its utility as a building block for terpene-like molecules, which are widely used in perfumery and functional materials. This positions the compound as a valuable asset in R&D pipelines targeting high-value specialty chemicals.

From a commercial perspective, 1-(Cyclopentylmethyl)-4-ethylcyclohex-2-en-1-ol addresses several industry pain points. Its balanced lipophilicity, derived from the cyclopentyl and ethyl moieties, makes it suitable for formulations requiring controlled solubility. Manufacturers often inquire about "CAS 2138556-43-9 suppliers" or "custom synthesis cyclohexenol derivatives," indicating robust market interest. Furthermore, its thermal stability profile suggests potential in polymer modification – a hot topic in material science forums discussing "heat-resistant additives."

Quality control protocols for this compound emphasize stringent impurity profiling, as even trace byproducts can affect downstream applications. The 2-en-1-ol functionality introduces reactivity that requires careful handling under inert atmospheres during storage. Analytical chemists frequently search for "HPLC methods for cyclohexenol analysis" or "stability studies of CAS 2138556-43-9," reflecting the technical challenges associated with this specialty chemical. These considerations are critical for ensuring batch-to-batch consistency in industrial applications.

Looking ahead, 1-(Cyclopentylmethyl)-4-ethylcyclohex-2-en-1-ol presents exciting possibilities in asymmetric catalysis and chiral synthesis. Its prochiral nature makes it a candidate for developing enantioselective transformations – a key focus area in modern organic chemistry. Patent databases show growing IP activity around similar cyclohexenol derivatives, particularly for use in electronic materials and advanced coatings. As sustainable chemistry gains momentum, biocatalytic routes for producing this compound may emerge as a disruptive technology in the fine chemicals sector.